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Compound of Interest

Compound Name: Foscarnet (sodium)

Cat. No.: B12428234 Get Quote

For Immediate Implementation: This document provides essential safety and logistical

information for the proper disposal of Foscarnet (sodium), a substance suspected of causing

genetic defects and damage to fertility or an unborn child.[1][2][3] Adherence to these

procedures is critical to ensure personnel safety and environmental protection.

Foscarnet (sodium) may cause damage to the kidneys and other organs through prolonged or

repeated exposure.[1][3] Therefore, all handling and disposal must be conducted in accordance

with local, state, and federal regulations.[1][2][4][5] Under no circumstances should Foscarnet
(sodium) be disposed of by flushing it down the toilet or discarding it in standard trash.[4]

Personal Protective Equipment (PPE) and Handling
Before initiating any disposal procedures, all personnel must be equipped with the appropriate

Personal Protective Equipment (PPE). This is a non-negotiable safety measure due to the

hazardous nature of the chemical.
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PPE Component Specification Rationale

Gloves Chemical-resistant (e.g., nitrile)
To prevent skin absorption.[1]

[2][6][7]

Eye Protection Safety goggles or face shield
To protect against splashes

and dust.[1][6]

Lab Coat Standard laboratory coat
To protect clothing and skin

from contamination.[2]

Respiratory Protection NIOSH-approved respirator

Recommended for handling

powders or creating aerosols.

[1]

Step-by-Step Disposal Procedure
The primary recommended method for the disposal of Foscarnet (sodium) is incineration at a

licensed facility.[3][5] An alternative is to engage a licensed medical waste contractor for

transport to a designated hazardous or toxic waste landfill.[4]

1. Waste Segregation and Collection:

Designate a specific, clearly labeled, and sealed container for Foscarnet (sodium) waste.

This container should be located in a designated waste accumulation area.

2. Preparing for Disposal:

Ensure all Foscarnet (sodium) waste, including empty containers, is securely sealed in the

designated waste container.

Label the container clearly as "Hazardous Pharmaceutical Waste: Foscarnet (sodium)" and

include any other information required by your institution or local regulations.

3. Arranging for Professional Disposal:

Contact your institution's Environmental Health and Safety (EHS) department to arrange for

pickup and disposal by a licensed hazardous waste contractor.
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Do not attempt to transport the waste off-site yourself.

Spill Management Protocol
In the event of a spill, immediate and proper cleanup is crucial to prevent exposure and

environmental contamination.

1. Evacuate and Secure the Area:

Alert personnel in the immediate vicinity of the spill.

Restrict access to the contaminated area.

2. Don Appropriate PPE:

Before attempting to clean the spill, ensure you are wearing the required PPE as outlined in

the table above.

3. Contain and Absorb the Spill:

For liquid spills, use an inert absorbent material (e.g., vermiculite, sand, or commercial

sorbent pads) to contain and absorb the substance.[1][7][8]

For solid spills, carefully sweep or scoop the material to avoid generating dust.

4. Collect and Containerize the Waste:

Place all contaminated absorbent materials and cleaning supplies into a designated

hazardous waste container.[1][7][8]

Seal and label the container appropriately.

5. Decontaminate the Area:

Clean the spill area with a suitable decontamination solution, as recommended by your

institution's safety protocols.

Dispose of all cleaning materials as hazardous waste.
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6. Report the Incident:

Report the spill to your EHS department and complete any necessary incident reports.

Foscarnet (Sodium) Disposal Workflow
The following diagram outlines the decision-making process for the proper disposal of

Foscarnet (sodium).
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Caption: Decision workflow for Foscarnet (sodium) waste disposal.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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